Cas no 2138556-81-5 (1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 2138556-81-5
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5793516
• PubChem ID: 165490623
• Update Time: 2025-10-21

1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138556-81-5
• EN300-1156399
• 1-(3-methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
• 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C12H20O2/c1-10(9-14-4)12(13)7-5-11(2,3)6-8-12/h5,7,13H,1,6,8-9H2,2-4H3
• InChI Key： BZDGSXZTFGRHIW-UHFFFAOYSA-N
• SMILES： OC1(C(=C)COC)C=CC(C)(C)CC1

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol

Comprehensive Overview of 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138556-81-5)

1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138556-81-5) is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This compound, characterized by its unique cyclohexenol backbone and methoxypropene side chain, exhibits versatile applications due to its structural complexity and functional group reactivity. Its molecular formula, C₁₃H₂₂O₂, highlights its potential as a building block for more complex molecules in organic synthesis.

The growing interest in sustainable fragrance ingredients and green chemistry has positioned 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol as a candidate for research in biodegradable perfumery. Consumers and manufacturers alike are increasingly seeking alternatives to synthetic musks and traditional aroma chemicals, driving demand for innovative compounds like this one. Its floral-woody odor profile makes it a potential candidate for niche perfumery and cosmetic formulations, aligning with trends toward clean beauty and natural-inspired scents.

From a synthetic chemistry perspective, the compound's enol ether and allylic alcohol functionalities offer intriguing opportunities for catalytic transformations. Researchers exploring metal-catalyzed coupling reactions or asymmetric hydrogenation may find this molecule valuable for constructing chiral centers or diversifying molecular scaffolds. Its 4,4-dimethylcyclohexene core also suggests potential utility in terpene-inspired drug discovery, a hot topic in medicinal chemistry due to the bioactivity of similar natural products.

In analytical chemistry, CAS No. 2138556-81-5 presents interesting challenges for chromatographic separation and spectroscopic characterization. The compound's stereochemistry and conformational flexibility make it an excellent subject for NMR studies and computational modeling, particularly in investigations of molecular dynamics and hydrogen bonding interactions. These properties are increasingly relevant as the scientific community focuses on structure-property relationships in functional materials.

The industrial applications of 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol extend to specialty chemicals manufacturing, where its unique structure could serve as an intermediate for high-value additives in various sectors. With rising interest in bio-based chemicals and circular economy approaches, this compound's potential derivatization pathways offer sustainable alternatives to petroleum-derived intermediates. Its compatibility with enzymatic catalysis and biocatalytic processes further enhances its appeal in green manufacturing initiatives.

Quality control and regulatory compliance for CAS 2138556-81-5 require rigorous analytical validation methods. As global regulations on chemical safety and transparency tighten, proper characterization of such specialty chemicals becomes paramount. The compound's stability under various storage conditions and processing parameters warrants thorough investigation to ensure consistent performance in end-use applications, particularly in consumer product formulations where ingredient integrity is critical.

Future research directions for 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol may explore its potential in advanced material science applications. The compound's structural features suggest possible utility in polymer modifiers or functional coatings, especially as industries seek performance additives with specific molecular architectures. Additionally, its photochemical properties could be investigated for applications in light-sensitive materials or molecular switches, expanding its relevance beyond traditional chemical domains.

From a commercial standpoint, the market for specialty cyclohexenol derivatives like this compound is influenced by trends in personal care innovation and functional fragrance development. As consumers demand more sophisticated and long-lasting scent technologies, molecules with controlled release profiles and olfactory characteristics become increasingly valuable. The compound's balance between hydrophobicity and polar functionality makes it particularly interesting for delivery system applications in various formulations.

In conclusion, 1-(3-Methoxyprop-1-en-2-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138556-81-5) represents a fascinating intersection of structural complexity and application potential across multiple scientific and industrial domains. Its study contributes to broader conversations about molecular design, sustainable chemistry, and functional material innovation, making it a compound worthy of continued investigation and development in both academic and commercial contexts.